Cas no 1104505-81-8 (3-Aminobenzodisoxazole-4-carboxylic Acid)

• Product Name: 3-Aminobenzodisoxazole-4-carboxylic Acid
• CAS No: 1104505-81-8
• MF: C₈H₆N₂O₃
• MW: 178.1448
• MDL: MFCD20660149
• CID: 4560521
• Update Time: 2025-06-28

3-Aminobenzodisoxazole-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 3-Aminobenzo[d]isoxazole-4-carboxylic Acid
• 1,2-Benzisoxazole-4-carboxylic acid, 3-amino-
• SY040835
• CID 84656291
• 3-Aminobenzodisoxazole-4-carboxylic Acid

• MDL： MFCD20660149
• Inchi： 1S/C8H6N2O3/c9-7-6-4(8(11)12)2-1-3-5(6)13-10-7/h1-3H,(H2,9,10)(H,11,12)
• InChI Key： FCIMKUURFDDBAB-UHFFFAOYSA-N
• SMILES： O1C2=C([H])C([H])=C([H])C(C(=O)O[H])=C2C(N([H])[H])=N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 221
• Topological Polar Surface Area: 89.4

Additional information on 3-Aminobenzodisoxazole-4-carboxylic Acid

Introduction to 3-Aminobenzodisoxazole-4-carboxylic Acid (CAS No. 1104505-81-8)

3-Aminobenzodisoxazole-4-carboxylic Acid, identified by the Chemical Abstracts Service Number (CAS No.) 1104505-81-8, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic aromatic acid has garnered attention due to its structural uniqueness and potential applications in medicinal chemistry. The presence of both amino and carboxylic acid functional groups, coupled with the benzodisoxazole core, makes it a versatile intermediate for the development of novel therapeutic agents.

The molecular structure of 3-Aminobenzodisoxazole-4-carboxylic Acid consists of a benzene ring fused with an oxygen-containing heterocycle, specifically a disoxazole ring, which is further substituted with an amino group at the 3-position and a carboxylic acid group at the 4-position. This specific arrangement imparts unique electronic and steric properties to the molecule, making it a valuable scaffold for drug design. The compound’s solubility profile, reactivity, and metabolic stability are critical factors that influence its suitability for various pharmaceutical applications.

In recent years, there has been growing interest in exploring the pharmacological potential of 3-Aminobenzodisoxazole-4-carboxylic Acid and its derivatives. The benzodisoxazole moiety is known to exhibit bioactivity across multiple therapeutic categories, including anti-inflammatory, antimicrobial, and anticancer effects. Researchers have been particularly intrigued by its ability to interact with biological targets such as enzymes and receptors, which are pivotal in disease pathogenesis.

One of the most compelling aspects of 3-Aminobenzodisoxazole-4-carboxylic Acid is its role as a building block in the synthesis of more complex molecules. The carboxylic acid group can be readily modified through esterification or amidation reactions, while the amino group offers opportunities for further derivatization via alkylation or acylation. These modifications allow chemists to fine-tune the physicochemical properties of the final product, optimizing its pharmacokinetic behavior and target specificity.

Recent studies have highlighted the compound’s relevance in the development of kinase inhibitors, particularly those targeting tyrosine kinases involved in cancer signaling pathways. The benzodisoxazole scaffold is well-suited for disrupting protein-protein interactions by binding to ATP-binding pockets or allosteric sites on kinases. Additionally, the presence of both polar functional groups enhances solubility, which is crucial for oral bioavailability and tissue penetration.

The synthesis of 3-Aminobenzodisoxazole-4-carboxylic Acid typically involves multi-step organic reactions starting from commercially available precursors. Key steps often include cyclization reactions to form the benzodisoxazole ring system followed by selective functionalization at the 3- and 4-positions. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to explore its pharmaceutical applications on a larger scale.

In clinical research settings, 3-Aminobenzodisoxazole-4-carboxylic Acid has been investigated as a potential lead compound for treating neurological disorders. Its ability to cross the blood-brain barrier and interact with neurotransmitter receptors suggests that it may have therapeutic benefits in conditions such as epilepsy or neurodegenerative diseases. Preclinical studies have demonstrated promising results in animal models, indicating that derivatives of this compound could serve as effective treatments.

The environmental impact and sustainability of producing 3-Aminobenzodisoxazole-4-carboxylic Acid are also areas of increasing interest. Green chemistry principles have been applied to develop more eco-friendly synthetic routes that minimize waste generation and hazardous solvent use. Such approaches align with global efforts to promote sustainable pharmaceutical manufacturing practices while maintaining high standards of product quality and purity.

Future directions in research may focus on exploring novel derivatives of 3-Aminobenzodisoxazole-4-carboxylic Acid using computational chemistry tools to predict bioactivity profiles before experimental synthesis. This high-throughput screening approach can significantly reduce time-to-market for new drug candidates by prioritizing promising molecular structures based on their predicted interactions with biological targets.

The versatility of 3-Aminobenzodisoxazole-4-carboxylic Acid as a pharmacophore underscores its importance in modern drug discovery. Its unique structural features provide a rich foundation for designing molecules with tailored biological activities, making it an indispensable tool for medicinal chemists working on next-generation therapeutics.